Cas no 73529-91-6 (Benzothiazole,2-ethyl-5-isothiocyanato-)

Benzothiazole,2-ethyl-5-isothiocyanato- structure
73529-91-6 structure
Product Name:Benzothiazole,2-ethyl-5-isothiocyanato-
CAS No:73529-91-6
MF:C10H8N2S2
MW:220.313919067383
CID:552794
Update Time:2024-03-05

Benzothiazole,2-ethyl-5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-ethyl-5-isothiocyanato-
    • Benzothiazole, 2-ethyl-5-isothiocyanato- (9CI)
    • Benzothiazole, 2-ethyl-5-isothiocyanato-
    • Inchi: 1S/C10H8N2S2/c1-2-10-12-8-5-7(11-6-13)3-4-9(8)14-10/h3-5H,2H2,1H3
    • InChI Key: YSAXHYQFYVQRPF-UHFFFAOYSA-N
    • SMILES: S1C2=CC=C(N=C=S)C=C2N=C1CC

Computed Properties

  • Exact Mass: 220.013
  • Monoisotopic Mass: 220.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.6A^2
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent